Cas no 2680697-97-4 (1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid)

1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid is a fluorinated heterocyclic compound featuring a piperidine core modified with a trifluoroacetyl group and a cyclopropane carboxylic acid moiety. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoroacetyl group enhances electrophilic character, facilitating selective transformations, while the cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling applications in peptide coupling or metal coordination. The compound's well-defined stereochemistry and fluorinated motif may also enhance metabolic stability, making it a promising intermediate for drug discovery and fine chemical development.
1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid structure
2680697-97-4 structure
Product Name:1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid
CAS No:2680697-97-4
MF:C11H14F3NO3
MW:265.228973865509
CID:5647459
PubChem ID:165907251
Update Time:2025-06-08

1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]cyclopropane-1-carboxylic acid
    • EN300-28281970
    • 2680697-97-4
    • 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid
    • Inchi: 1S/C11H14F3NO3/c12-11(13,14)8(16)15-5-1-7(2-6-15)10(3-4-10)9(17)18/h7H,1-6H2,(H,17,18)
    • InChI Key: BTTVITYWWQMKKF-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCC(CC1)C1(C(=O)O)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 265.09257779g/mol
  • Monoisotopic Mass: 265.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.6Ų

1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid

1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid, identified by the CAS number 2680697-97-4, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a piperidine ring substituted with a trifluoroacetyl group at the 4-position and a cyclopropane carboxylic acid moiety. This combination of functional groups imparts the molecule with distinctive physical and chemical properties. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its role in the synthesis of advanced materials. Researchers have explored its use in creating high-performance polymers and nanomaterials due to its ability to form strong intermolecular interactions. These interactions are crucial for developing materials with enhanced mechanical and thermal stability.

Moreover, the compound has shown promise in pharmacological applications. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, making it a candidate for drug development programs targeting conditions such as cancer and neurodegenerative diseases.

In terms of synthesis, recent advancements have focused on optimizing the production process to enhance yield and purity. Novel catalytic methods and green chemistry approaches have been employed to ensure sustainable production of this compound.

The compound's stability under various environmental conditions has also been extensively studied. Its resistance to hydrolysis and oxidation makes it suitable for use in diverse industrial applications, including coatings, adhesives, and electronic materials.

Looking ahead, ongoing research is exploring the potential of this compound in bioconjugation chemistry, where it could serve as a versatile linker for attaching bioactive molecules to surfaces or other compounds. This could open new avenues in diagnostics and therapeutic delivery systems.

In conclusion, 1-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclopropane-1-carboxylic acid represents a multifaceted molecule with wide-ranging applications across various scientific domains. Its unique properties and versatility make it a subject of continued interest for researchers aiming to harness its potential for innovative solutions in medicine and materials science.

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